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Compound of Interest

Compound Name: 2-Methyl-3-hexanone

Cat. No.: B1206162

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-Methyl-3-hexanone (CAS No. 7379-12-6).

Immediate Safety and Handling Precautions:

2-Methyl-3-hexanone is a flammable liquid and vapor, categorized as a hazardous chemical.
[1] It is crucial to handle this substance in a well-ventilated area and away from heat, sparks,
open flames, and hot surfaces.[1][2][3] The use of explosion-proof electrical, ventilating, and
lighting equipment is mandatory.[1][4] Personal protective equipment (PPE), including
protective gloves, clothing, and eye/face protection, must be worn at all times.[1]

Key Physical and Chemical Properties

A summary of the key quantitative data for 2-Methyl-3-hexanone is provided in the table below
for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1206162?utm_src=pdf-interest
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methyl-3-hexanone-dic155215.html
https://www.tcichemicals.com/OP/en/p/M0570
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ccis.chemoventory.com/msds/591-78-6_2-Hexano_98.pdf
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 7379-12-6

Molecular Formula C7H140

Physical State Liquid[1]

Appearance Clear, colorless to slightly yellow liquid[2]
Boiling Point 131-132°C/267.8 - 269.6 °F[1]

Flash Point 24 °C/75.2 °F[1]

GHS Classification Flammable liquids, Category 3[2]

Step-by-Step Disposal Protocol

The disposal of 2-Methyl-3-hexanone must be conducted in compliance with federal, state,
and local regulations. In the United States, the primary federal legislation governing hazardous
waste is the Resource Conservation and Recovery Act (RCRA), implemented by the
Environmental Protection Agency (EPA).[5][6]

Step 1: Waste ldentification and Segregation

« ldentify as Hazardous Waste: 2-Methyl-3-hexanone is classified as a flammable liquid and
must be treated as hazardous waste.

e Segregate Waste: Do not mix 2-Methyl-3-hexanone with other waste streams. Keep it in its
original container or a compatible, properly labeled container.

Step 2: Containerization and Labeling

o Use Appropriate Containers: Store waste 2-Methyl-3-hexanone in a tightly closed, suitable
container to prevent leaks or spills.[1][2][3]

e Proper Labeling: The container must be clearly labeled as "Hazardous Waste" and include
the name "2-Methyl-3-hexanone." The label should also indicate the associated hazards
(e.g., "Flammable Liquid").

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methyl-3-hexanone-dic155215.html
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methyl-3-hexanone-dic155215.html
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-methyl-3-hexanone-dic155215.html
https://www.tcichemicals.com/OP/en/p/M0570
https://www.benchchem.com/product/b1206162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 3: On-Site Storage

o Designated Storage Area: Store the waste container in a designated, well-ventilated, and
cool area, away from sources of ignition.[1][2]

e Secondary Containment: It is best practice to use secondary containment to prevent the
spread of material in case of a leak.

 Static Precaution: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment.[1][3]

Step 4: Arrange for Professional Disposal

e Engage a Licensed Waste Disposal Company: The disposal of 2-Methyl-3-hexanone must
be handled by a licensed hazardous waste disposal company.[1] These companies are
equipped to manage the transportation and final disposal in accordance with all regulations.

» Provide Documentation: Be prepared to provide the waste disposal company with a Safety
Data Sheet (SDS) for 2-Methyl-3-hexanone and an accurate description of the waste.

Step 5: Spill Management
In the event of a spill:

o Immediate Action: Remove all sources of ignition and ventilate the area.[7] Use non-sparking
tools for cleanup.[1][7]

o Containment: Absorb the spill with an inert absorbent material such as sand, silica gel, or a
universal binder.[7]

o Collection and Disposal: Collect the absorbed material and place it in a suitable, closed
container for disposal as hazardous waste.[7]

Disposal Process Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-3-
hexanone.
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Contingency

Spill Management
- Remove ignition sources
- Absorb with inert material

- Collect in a sealed container

Step 1: Identify & Segregate
- Classify as Hazardous Waste
- Keep separate from other waste

roperly contained

Step 2: Containerize & Label
- Use compatible, sealed containers
- Label with 'Hazardous Waste' and chemical name

}ecurely stored

Step 3: On-Site Storage
- Designated cool, ventilated area
- Away from ignition sources

Ready for pickup

Step 4: Professional Disposal
- Contact licensed waste disposal company
- Provide SDS and waste information

andled by professionals

Final Disposal

- Transported and disposed of by
a licensed facility
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Caption: Workflow for the safe disposal of 2-Methyl-3-hexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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